Cas no 780-32-5 (Acetic acid, dichloro-, 4-nitrophenyl ester)

• Product Name: Acetic acid, dichloro-, 4-nitrophenyl ester
• CAS No: 780-32-5
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• CID: 535091
• PubChem ID: 532353
• Update Time: 2025-04-19

Acetic acid, dichloro-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dichloro-, 4-nitrophenyl ester
• (4-nitrophenyl) 2,2-dichloroacetate
• 780-32-5
• p-nitrophenyl dichloroacetate
• Dichloroacetic acid, 4-nitrophenyl ester
• PXRGBMOGEXCISN-UHFFFAOYSA-N
• DTXSID80336334

• Inchi： 1S/C8H5Cl2NO4/c9-7(10)8(12)15-6-3-1-5(2-4-6)11(13)14/h1-4,7H
• InChI Key： PXRGBMOGEXCISN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.95965
• Monoisotopic Mass: 248.9595630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44